Cas no 59506-74-0 (6-bromo-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazole)

• Product Name: 6-bromo-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazole
• CAS No: 59506-74-0
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 950257
• PubChem ID: 285293
• Update Time: 2025-04-19

6-bromo-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazole
• 6-Brom-2,3-dihydro-1H-pyrrolo<1,2-a>benzimidazol
• TQP0198
• NSC-142134
• NSC142134
• DTXSID20301263
• 59506-74-0
• 6-Bromo-2,3-dihydro-1H-benzo[d]pyrrolo[1,2-a]imidazole

• Inchi： 1S/C10H9BrN2/c11-7-3-4-9-8(6-7)12-10-2-1-5-13(9)10/h3-4,6H,1-2,5H2
• InChI Key： AJHGJPPVGGNSSJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C1CCCN12

Computed Properties

• Exact Mass: 235.99500
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.74500